Cas no 2098026-14-1 ([3-(4-Bromophenyl)-2,2-dimethylpropyl](methyl)amine hydrochloride)

• Product Name: [3-(4-Bromophenyl)-2,2-dimethylpropyl](methyl)amine hydrochloride
• CAS No: 2098026-14-1
• MF: C₁₂H₁₉BrClN
• MW: 292.642961740494
• CID: 5056699
• Update Time: 2025-05-21

[3-(4-Bromophenyl)-2,2-dimethylpropyl](methyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• [3-(4-bromophenyl)-2,2-dimethylpropyl](methyl)amine hydrochloride
• 3-(4-bromophenyl)-N,2,2-trimethylpropan-1-amine;hydrochloride
• [3-(4-Bromophenyl)-2,2-dimethylpropyl](methyl)amine hydrochloride

• Inchi： 1S/C12H18BrN.ClH/c1-12(2,9-14-3)8-10-4-6-11(13)7-5-10;/h4-7,14H,8-9H2,1-3H3;1H
• InChI Key： GYHOWYNRWIJAPL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CC(C)(C)CNC.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 160
• Topological Polar Surface Area: 12

Additional information on [3-(4-Bromophenyl)-2,2-dimethylpropyl](methyl)amine hydrochloride

Exploring the Properties and Applications of [3-(4-Bromophenyl)-2,2-dimethylpropyl](methyl)amine hydrochloride (CAS No. 2098026-14-1)

[3-(4-Bromophenyl)-2,2-dimethylpropyl](methyl)amine hydrochloride (CAS No. 2098026-14-1) is a specialized organic compound that has garnered significant interest in pharmaceutical and chemical research. This compound, characterized by its unique bromophenyl and dimethylpropyl structural motifs, offers a wide range of potential applications, particularly in drug discovery and material science. Its molecular formula and structural features make it a valuable intermediate for synthesizing more complex molecules.

The chemical properties of [3-(4-Bromophenyl)-2,2-dimethylpropyl](methyl)amine hydrochloride include its solubility in polar solvents like water and ethanol, which is attributed to the presence of the hydrochloride salt form. Researchers often highlight its stability under standard laboratory conditions, making it a reliable candidate for various synthetic pathways. The bromine substituent on the phenyl ring enhances its reactivity in cross-coupling reactions, a feature highly sought after in modern organic synthesis.

In recent years, the demand for pharmaceutical intermediates like [3-(4-Bromophenyl)-2,2-dimethylpropyl](methyl)amine hydrochloride has surged, driven by advancements in drug development and medicinal chemistry. This compound is frequently explored for its potential role in creating CNS-active agents, given its structural similarity to other amine-based therapeutics. Its ability to act as a building block for more complex molecules has made it a staple in research laboratories focusing on neurodegenerative diseases and psychiatric disorders.

From an industrial perspective, [3-(4-Bromophenyl)-2,2-dimethylpropyl](methyl)amine hydrochloride is also valued for its role in material science. Its incorporation into polymer matrices or as a precursor for functionalized materials has been investigated for applications in electronics and coatings. The bromophenyl group, in particular, contributes to the compound's ability to modify material properties, such as thermal stability and conductivity.

One of the most frequently asked questions about [3-(4-Bromophenyl)-2,2-dimethylpropyl](methyl)amine hydrochloride revolves around its synthesis and purification methods. Researchers often seek optimized protocols to achieve high yields and purity, which are critical for its application in sensitive fields like pharmaceutical manufacturing. Additionally, its storage conditions and handling precautions are common topics of discussion, emphasizing the need for proper laboratory practices to maintain its integrity.

The growing interest in sustainable chemistry has also influenced the research around [3-(4-Bromophenyl)-2,2-dimethylpropyl](methyl)amine hydrochloride. Scientists are exploring greener synthesis routes, such as catalytic methods and solvent-free reactions, to reduce environmental impact. This aligns with broader industry trends toward eco-friendly chemical production and green chemistry principles.

In summary, [3-(4-Bromophenyl)-2,2-dimethylpropyl](methyl)amine hydrochloride (CAS No. 2098026-14-1) is a versatile compound with significant potential in both pharmaceutical and material science applications. Its unique structural features, combined with its reactivity and stability, make it a valuable asset for researchers and industrial chemists alike. As the demand for innovative chemical solutions continues to rise, this compound is poised to play a pivotal role in shaping future advancements in these fields.